2,2,3,3,14,14,15,15-octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane

• IUPAC Name: tert-butyl-[2-[2-[2-[tert-butyl(dimethyl)silyl]oxyethoxy]ethoxy]ethoxy]-dimethylsilane
• InChI: InChI=1S/C18H42O4Si2/c1-17(2,3)23(7,8)21-15-13-19-11-12-20-14-16-22-24(9,10)18(4,5)6/h11-16H2,1-10H3
• InChI Key: PRHMXCJJJAXWPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCOCCOCCO[Si](C)(C)C(C)(C)C
• Molecular Formula: C18H42O4Si2
• Molecular Weight: 378.7 g/mol
• CAS No.: 1155849-70-9

Description

Chemical Structure: This compound features a hexadecane backbone interrupted by four oxygen atoms (tetraoxa) and two silicon atoms (disila) at positions 3 and 12. Each silicon is bonded to two methyl groups, resulting in an octamethyl substitution pattern (C10H26O4Si2 with methyl groups at Si centers) .

Preparation Methods

The synthesis of 2,2,3,3,14,14,15,15-octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane typically involves the reaction of silane derivatives with organic compounds containing oxygen atoms. The reaction conditions often require the presence of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high purity. Industrial production methods may involve large-scale reactions in controlled environments to maintain consistency and quality of the compound .

Chemical Reactions Analysis

2,2,3,3,14,14,15,15-Octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized in the presence of strong oxidizing agents, leading to the formation of silicon-oxygen bonds.

Reduction: Reduction reactions can break silicon-oxygen bonds, resulting in the formation of simpler silicon-containing compounds.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other atoms or groups, often using reagents like halogens or alkylating agents.

Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and halogens for substitution. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2,2,3,3,14,14,15,15-Octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor in the synthesis of other silicon-containing compounds and as a reagent in various organic reactions.

Biology: Investigated for its potential use in drug delivery systems due to its unique structure and biocompatibility.

Medicine: Explored for its potential therapeutic properties, including its ability to interact with biological molecules.

Industry: Utilized in the production of advanced materials, such as silicon-based polymers and coatings.

Mechanism of Action

The mechanism of action of 2,2,3,3,14,14,15,15-octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane involves its interaction with molecular targets through its silicon and oxygen atoms. These interactions can lead to the formation of stable complexes with other molecules, influencing various biochemical pathways. The specific pathways involved depend on the context of its application, such as drug delivery or material synthesis .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C16H36O4Si2 (exact mass requires confirmation).
• Structural Features : Linear siloxane chain with alternating oxygen and silicon atoms, flanked by methyl groups.
• Applications: Likely used as a hydrophobic spacer or crosslinker in silicone-based polymers due to its stable siloxane (Si-O-Si) linkages and non-polar methyl substituents .

Structural Analogs

Compound Name	Molecular Formula	Key Differences	Applications/Notes	References
4,7,10,13-Tetraoxa-3,14-disilahexadecane (CAS 28844-70-4)	C10H26O4Si2	No methyl groups on silicon atoms.	More polar, potential use in hydrophilic matrices or as a solvent-compatible linker.
2,2,3,3-Tetramethyl-4,7,10,13-Tetraoxa-3-Silaheptadecane	C16H36O4Si	Single silicon atom; shorter chain (heptadecane).	Limited symmetry; possible intermediate in organosilicon synthesis.
4,4,13,13-Tetraethoxy-3,14-Dioxa-8,9-Dithia-4,13-Disilahexadecane	C18H42O6S2Si2	Ethoxy groups replace methyl; disulfide (S-S) bridges.	Crosslinking agent in rubber/polymer industries due to reactive ethoxy and sulfur groups.
Mal-dPEG(4)-COOH (1-Maleimido-3-oxo-7,10,13,16-Tetraoxa-4-Azanonadecan-19-oic acid)	C17H27NO9	Maleimide and carboxylic acid termini; nitrogen inclusion.	Bioconjugation reagent for attaching biomolecules (e.g., proteins, peptides).

Functional Group Variations

• Methyl vs. Ethoxy Substituents :

  • The target compound’s methyl groups enhance hydrophobicity and hydrolytic stability compared to ethoxy-substituted analogs (e.g., CAS 28844-70-4), which may hydrolyze under acidic/basic conditions .
  • Ethoxy groups (as in ) offer reactivity for sol-gel processes but require careful handling.

• Siloxane vs. PEG Chains :

  • Linear siloxanes (target compound) provide thermal stability and flexibility, whereas polyethylene glycol (PEG) derivatives (e.g., ) prioritize water solubility and biocompatibility .

Physicochemical Properties

Property	Target Compound	4,7,10,13-Tetraoxa-3,14-Disilahexadecane (CAS 28844-70-4)	Mal-dPEG(4)-COOH
Hydrophobicity	High (due to methyl)	Moderate (no methyl)	Low (PEG backbone)
Reactivity	Low (stable siloxane)	Moderate (bare siloxane)	High (maleimide/carboxyl)
Molecular Weight	~320–340 g/mol (estimated)	262.5 g/mol	389.4 g/mol